Cas no 131675-61-1 (N-Ethyl-L-serine methyl ester)

• Product Name: N-Ethyl-L-serine methyl ester
• CAS No: 131675-61-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5917322
• PubChem ID: 14683571
• Update Time: 2025-10-28

N-Ethyl-L-serine methyl ester Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-L-serine methyl ester
• SCHEMBL23375007
• EN300-6217529
• 131675-61-1
• methyl 2-(ethylamino)-3-hydroxypropanoate

• Inchi： 1S/C6H13NO3/c1-3-7-5(4-8)6(9)10-2/h5,7-8H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： PMTJNYQWCQXKCV-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@H](CO)NCC

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 239.2±25.0 °C(Predicted)
• pka: 14.43±0.10(Predicted)

Additional information on N-Ethyl-L-serine methyl ester

N-Ethyl-L-Serine Methyl Ester: A Comprehensive Overview

The compound with CAS No. 131675-61-1, commonly referred to as N-Ethyl-L-Serine Methyl Ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements related to N-Ethyl-L-Serine Methyl Ester.

N-Ethyl-L-Serine Methyl Ester is an amino acid derivative characterized by its serine backbone, with an ethyl group attached to the nitrogen atom and a methyl ester group at the carboxylic acid terminus. Its molecular formula is C₆H₁₃NO₃, and it has a molecular weight of 149.18 g/mol. The compound exists as a white crystalline powder and is soluble in common organic solvents such as dichloromethane and ethanol. Its physical and chemical properties make it suitable for various synthetic and analytical applications.

Recent studies have highlighted the potential of N-Ethyl-L-Serine Methyl Ester in drug discovery and development. Researchers have explored its role as a building block in peptide synthesis, where its unique stereochemistry and functional groups provide versatility in constructing complex molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of N-Ethyl-L-Serine Methyl Ester could serve as inhibitors for certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of N-Ethyl-L-Serine Methyl Ester typically involves multi-step processes, often starting from L-serine. One common approach includes the alkylation of L-serine with an appropriate ethylating agent followed by esterification to introduce the methyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

In terms of biological activity, N-Ethyl-L-Serine Methyl Ester has shown promise in modulating cellular signaling pathways. A 2022 study conducted at the University of California revealed that this compound can influence the activity of protein kinases, which are critical regulators of cell growth and differentiation. These findings suggest potential applications in oncology, where kinase inhibitors are highly sought after for cancer treatment.

Moreover, N-Ethyl-L-Serine Methyl Ester has been investigated for its role in chiral recognition and asymmetric catalysis. Its chiral center provides a platform for enantioselective reactions, making it valuable in the synthesis of optically active compounds. A 2023 review published in *Chemical Reviews* highlighted its utility in constructing biologically active molecules with high enantiomeric excess.

Looking ahead, ongoing research is focused on expanding the functional group diversity of N-Ethyl-L-Serine Methyl Ester to enhance its versatility in drug design. Scientists are also exploring its potential as a precursor for bioactive peptides and small molecule inhibitors targeting various therapeutic areas.

In conclusion, N-Ethyl-L-Serine Methyl Ester (CAS No. 131675-61-1) is a versatile compound with significant potential in organic synthesis, drug discovery, and biochemical research. Its unique properties and recent advancements underscore its importance as a valuable tool for scientists across multiple disciplines.